N-(2-fluorophenyl)-5,7-dimethyl-4-oxo-4H-chromene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-fluorophenyl)-5,7-dimethyl-4-oxo-4H-chromene-2-carboxamide, also known by its IUPAC name, is a fascinating compound with a complex structure. Let’s break it down:
Chemical Formula: CHFNO
Molecular Weight: 309.29 g/mol
This compound belongs to the class of chromene derivatives, which exhibit diverse biological activities. Its unique structure combines a chromene ring system with a carboxamide group, making it an intriguing subject for research.
Preparation Methods
Synthetic Routes::
Knoevenagel Condensation:
Industrial Production:
Chemical Reactions Analysis
Reactivity: N-(2-fluorophenyl)-5,7-dimethyl-4-oxo-4H-chromene-2-carboxamide undergoes various reactions
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Chemistry: Used as a building block for novel chromene-based compounds.
Biology: Investigated for potential bioactivity (e.g., anti-inflammatory, antioxidant properties).
Medicine: Explored as a lead compound for drug development.
Industry: Employed in the synthesis of dyes, agrochemicals, and pharmaceuticals.
Mechanism of Action
Targets: Interacts with specific receptors or enzymes.
Pathways: Modulates cellular signaling pathways (e.g., MAPK, NF-κB).
Comparison with Similar Compounds
Unique Features: The fluorine substitution and the chromene ring confer distinct properties.
Similar Compounds:
Properties
Molecular Formula |
C18H14FNO3 |
---|---|
Molecular Weight |
311.3 g/mol |
IUPAC Name |
N-(2-fluorophenyl)-5,7-dimethyl-4-oxochromene-2-carboxamide |
InChI |
InChI=1S/C18H14FNO3/c1-10-7-11(2)17-14(21)9-16(23-15(17)8-10)18(22)20-13-6-4-3-5-12(13)19/h3-9H,1-2H3,(H,20,22) |
InChI Key |
OPPIDSROVSKVOY-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C2C(=C1)OC(=CC2=O)C(=O)NC3=CC=CC=C3F)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.